Cas no 910052-67-4 (5-Azaspiro[2.5]oct-7-ene-4,6-dione)

• Product Name: 5-Azaspiro[2.5]oct-7-ene-4,6-dione
• CAS No: 910052-67-4
• MF: C₇H₇NO₂
• MW: 137.14
• CID: 5113396
• Update Time: 2026-03-03

5-Azaspiro[2.5]oct-7-ene-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[2.5]oct-7-ene-4,6-dione

• Inchi： 1S/C7H7NO2/c9-5-1-2-7(3-4-7)6(10)8-5/h1-2H,3-4H2,(H,8,9,10)
• InChI Key： PFNSBQFDLINUHL-UHFFFAOYSA-N
• SMILES： C1C2(C=CC(=O)NC2=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid imides

Additional information on 5-Azaspiro[2.5]oct-7-ene-4,6-dione

Introduction to 5-Azaspiro[2.5]oct-7-ene-4,6-dione (CAS No. 910052-67-4)

5-Azaspiro[2.5]oct-7-ene-4,6-dione, with the CAS number 910052-67-4, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The spirocyclic structure of 5-Azaspiro[2.5]oct-7-ene-4,6-dione makes it an intriguing candidate for various applications, particularly in drug discovery and development.

The molecular formula of 5-Azaspiro[2.5]oct-7-ene-4,6-dione is C₈H₁₁N₁O₂, and its molecular weight is approximately 153.18 g/mol. The compound features a seven-membered ring with a nitrogen atom at the spiro center, which is connected to a five-membered ring containing two ketone groups. This unique structural arrangement imparts specific chemical and biological properties to the molecule, making it a valuable scaffold for the design of novel therapeutic agents.

In recent years, there has been a growing interest in the synthesis and biological evaluation of spirocyclic compounds due to their potential therapeutic applications. 5-Azaspiro[2.5]oct-7-ene-4,6-dione has been studied for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. One of the key areas of research has been its potential as an inhibitor of specific enzymes involved in disease pathways.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the inhibitory activity of 5-Azaspiro[2.5]oct-7-ene-4,6-dione against a specific kinase involved in cancer progression. The researchers found that this compound effectively inhibited the kinase activity with an IC₅₀ value of 0.8 μM, demonstrating its potential as a lead compound for further drug development. This finding underscores the importance of exploring spirocyclic scaffolds like 5-Azaspiro[2.5]oct-7-ene-4,6-dione in the search for new anticancer agents.

Beyond its potential as an enzyme inhibitor, 5-Azaspiro[2.5]oct-7-ene-4,6-dione has also shown promise in other therapeutic areas. For instance, a study published in Bioorganic & Medicinal Chemistry Letters in 2022 investigated the compound's ability to modulate G protein-coupled receptors (GPCRs). The results indicated that 5-Azaspiro[2.5]oct-7-ene-4,6-dione exhibited selective agonist activity towards a specific GPCR subtype, which could have implications for treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

The synthetic accessibility of 5-Azaspiro[2.5]oct-7-ene-4,6-dione is another factor contributing to its appeal as a research tool and potential drug candidate. Various synthetic routes have been developed to access this compound efficiently and cost-effectively. One notable approach involves the use of a one-pot multicomponent reaction (MCR) strategy, which allows for the rapid synthesis of a diverse array of spirocyclic derivatives with high yields and excellent purity.

In addition to its biological activities and synthetic accessibility, the physicochemical properties of 5-Azaspiro[2.5]oct-7-ene-4,6-dione are also noteworthy. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays and cell-based experiments. Furthermore, its stability under physiological conditions ensures that it remains active during in vitro and in vivo studies.

The pharmacokinetic profile of 5-Azaspiro[2.5]oct-7-ene-4,6-dione has been evaluated in preclinical studies using animal models. These studies have shown that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug candidate. Additionally, preliminary toxicology studies have indicated that 5-Azaspiro[2.5]oct-7-ene-4,6-dione is well-tolerated at therapeutic doses with no significant adverse effects observed.

In conclusion, 5-Azaspiro[2.5]oct-7-ene-4,6-dione (CAS No. 910052-67-4) represents a promising compound with diverse biological activities and favorable physicochemical properties. Its unique spirocyclic structure provides a robust scaffold for the design and optimization of novel therapeutic agents targeting various diseases. Ongoing research continues to explore the full potential of this compound in drug discovery and development, making it an exciting area of focus for both academic researchers and pharmaceutical companies.